2-[(6-oxo-3-phenyl-1(6H)-pyridazinyl)methyl]-4H-pyrido[1,2-a]pyrimidin-4-one

• IUPAC Name: 2-[(6-oxo-3-phenylpyridazin-1-yl)methyl]pyrido[1,2-a]pyrimidin-4-one
• InChI: InChI=1S/C19H14N4O2/c24-18-10-9-16(14-6-2-1-3-7-14)21-23(18)13-15-12-19(25)22-11-5-4-8-17(22)20-15/h1-12H,13H2
• InChI Key: OUKWKQXHZSUMRN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN(C(=O)C=C2)CC3=CC(=O)N4C=CC=CC4=N3
• Molecular Formula: C19H14N4O2
• Molecular Weight: 330.3 g/mol

Description

2-[(6-oxo-3-phenyl-1(6H)-pyridazinyl)methyl]-4H-pyrido[1,2-a]pyrimidin-4-one is a heterocyclic compound that has gained attention in the scientific community due to its potential therapeutic applications. This compound is a pyridazinone derivative that has been synthesized through various methods, and its mechanism of action and physiological effects have been extensively studied.

Mechanism of Action

The mechanism of action of 2-[(6-oxo-3-phenyl-1(6H)-pyridazinyl)methyl]-4H-pyrido[1,2-a]pyrimidin-4-one is not fully understood. However, it has been suggested that it may inhibit the activity of certain enzymes that are involved in cell proliferation and survival, leading to apoptosis in cancer cells. Additionally, it may disrupt the cell membrane of bacteria and fungi, leading to their death.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-[(6-oxo-3-phenyl-1(6H)-pyridazinyl)methyl]-4H-pyrido[1,2-a]pyrimidin-4-one have been extensively studied. It has been shown to induce apoptosis in cancer cells, inhibit the growth of various bacteria and fungi, and reduce inflammation. Additionally, it has been shown to have antioxidant properties and may protect against oxidative stress.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[(6-oxo-3-phenyl-1(6H)-pyridazinyl)methyl]-4H-pyrido[1,2-a]pyrimidin-4-one in lab experiments include its potential as a therapeutic agent in various scientific research applications. However, its limitations include its potential toxicity and the need for further studies to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for the study of 2-[(6-oxo-3-phenyl-1(6H)-pyridazinyl)methyl]-4H-pyrido[1,2-a]pyrimidin-4-one. These include further studies to fully understand its mechanism of action, potential side effects, and toxicity. Additionally, it may be studied for its potential as a therapeutic agent in other diseases, such as Alzheimer's disease and Parkinson's disease. Furthermore, it may be studied for its potential as a drug delivery system, as it has been shown to have good solubility and stability.

Synthesis Methods

The synthesis of 2-[(6-oxo-3-phenyl-1(6H)-pyridazinyl)methyl]-4H-pyrido[1,2-a]pyrimidin-4-one has been achieved through several methods. One of the most commonly used methods involves the cyclization of 2-aminopyridine with 2,3-dichloro-5,6-dicyano-1,4-benzoquinone in the presence of a base. Another method involves the reaction of 2-aminopyridine with 2,3-dichloro-1,4-naphthoquinone in the presence of a base and a copper catalyst.

Scientific Research Applications

2-[(6-oxo-3-phenyl-1(6H)-pyridazinyl)methyl]-4H-pyrido[1,2-a]pyrimidin-4-one has shown potential as a therapeutic agent in various scientific research applications. It has been studied for its anticancer activity, as it has been shown to induce apoptosis in cancer cells. Additionally, it has been studied for its antimicrobial activity, as it has been shown to inhibit the growth of various bacteria and fungi.